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Cat. No.: B3044134 Get Quote

Introduction

Maleic Acid-d2 (dideuterated maleic acid) is a stable isotope-labeled form of maleic acid, an

organic compound with significant applications in chemical synthesis, materials science, and

pharmaceutical development. This technical guide provides comprehensive information on the

properties, suppliers, and key applications of Maleic Acid-d2, with a focus on its use as an

internal standard in quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy and its

role as an inhibitor of glutamate decarboxylase.

Chemical and Physical Properties
Maleic Acid-d2 is the cis-isomer of butenedioic acid, where the two vinylic hydrogen atoms are

replaced with deuterium. This isotopic substitution makes it a valuable tool for analytical and

metabolic studies.

CAS Number: 24461-33-4[1][2][3][4]

Supplier and Quantitative Data
Several chemical suppliers offer Maleic Acid-d2 with varying specifications. The following table

summarizes the available quantitative data from prominent suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3044134?utm_src=pdf-interest
https://www.benchchem.com/product/b3044134?utm_src=pdf-body
https://www.benchchem.com/product/b3044134?utm_src=pdf-body
https://www.benchchem.com/product/b3044134?utm_src=pdf-body
https://isotope.com/maleic-acid-d2-dlm-1129-group
https://www.medchemexpress.com/maleic-acid-d2.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/615595
https://www.cdnisotopes.com/npvc/maleic-2-3-d2-acid
https://www.benchchem.com/product/b3044134?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Product Name Purity/Isotopic Enrichment

Cambridge Isotope

Laboratories, Inc.
Maleic acid (2,3-D₂, 98%) 98% Chemical Purity[1]

MedChemExpress Maleic acid-d2 99.26% Purity[2]

Sigma-Aldrich Maleic acid-2,3-d2 98 atom % D[3]

CDN Isotopes Maleic-2,3-d2 Acid 98 atom % D[4]

Applications in Research and Drug Development
Maleic Acid-d2 serves as a critical tool in various scientific disciplines, primarily due to its utility

as an internal standard and its biological activity.

Quantitative Nuclear Magnetic Resonance (qNMR)
Internal Standard
The most prominent application of Maleic Acid-d2 is as an internal standard for quantitative

NMR (qNMR) spectroscopy.[2] Its simple 1H NMR spectrum (a singlet in the absence of

deuterium) is advantageous. In the deuterated form, the signal from the vinylic protons is

absent, allowing for clear and unambiguous quantification of other analytes in a complex

mixture without signal overlap.

Glutamate Decarboxylase Inhibition
Maleic acid is a known inhibitor of glutamate decarboxylase (GAD), an enzyme responsible for

the conversion of glutamate to the inhibitory neurotransmitter GABA.[2] This inhibitory activity is

a subject of research in neuroscience and drug development. Maleic Acid-d2 can be used in

studies to elucidate the mechanism of this inhibition and to develop novel therapeutic agents

targeting the GABAergic system.

Experimental Protocols
General Protocol for Quantitative NMR (qNMR) using
Maleic Acid-d2 as an Internal Standard
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This protocol outlines the general steps for determining the purity of a substance using Maleic
Acid-d2 as an internal standard.

1. Materials and Reagents:

Analyte of interest
Maleic Acid-d2 (of known purity and isotopic enrichment)
Appropriate deuterated solvent (e.g., D₂O, DMSO-d₆)
High-precision analytical balance
NMR tubes
NMR spectrometer

2. Sample Preparation:

Accurately weigh a specific amount of the analyte and Maleic Acid-d2 into a vial. The molar
ratio of the analyte to the internal standard should ideally be close to 1:1.
Dissolve the mixture in a precise volume of the chosen deuterated solvent.
Transfer the solution to an NMR tube.

3. NMR Data Acquisition:

Acquire a 1H NMR spectrum of the sample.
Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of all relevant
nuclei, which is crucial for accurate integration. This is typically set to 5-7 times the longest
T1 relaxation time of the signals of interest.
Optimize other acquisition parameters, such as the number of scans, to achieve a high
signal-to-noise ratio.

4. Data Processing and Analysis:

Process the NMR spectrum, including Fourier transformation, phase correction, and baseline
correction.
Integrate the signals corresponding to the analyte and a known signal from a non-deuterated
internal standard if Maleic Acid-d2 is used to avoid proton signals. In the case of using the
residual proton signal of the deuterated solvent or another standard, integrate a well-
resolved signal of the analyte.
Calculate the purity of the analyte using the following formula:
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Signaling Pathway and Experimental Workflow
Visualization
Synthesis of Maleic Acid-d2
The synthesis of Maleic Acid-d2 typically involves the hydration of its corresponding

anhydride, Maleic Anhydride-d2.

Reactants

ProductMaleic Anhydride-d2
(CAS: 33225-51-3)

Maleic Acid-d2
(CAS: 24461-33-4)

Hydration

Water (H₂O)

Click to download full resolution via product page

Caption: Synthesis of Maleic Acid-d2 via hydration of Maleic Anhydride-d2.

Mechanism of Maleic Acid-Induced Fanconi Syndrome
Maleic acid is known to induce experimental Fanconi syndrome, a generalized dysfunction of

the proximal renal tubules. The underlying mechanism involves the inhibition of key enzymes

and transporters.[5][6][7][8]
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Cellular Effects
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Caption: Signaling pathway of maleic acid-induced Fanconi syndrome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/1756650/
https://pubmed.ncbi.nlm.nih.gov/1756650/
https://pubmed.ncbi.nlm.nih.gov/1756650/
https://karger.com/nef/article/10/5/306/211461/Effect-of-Maleic-Acid-on-Sodium-Linked-Tubular
https://pubmed.ncbi.nlm.nih.gov/8400076/
https://pubmed.ncbi.nlm.nih.gov/8400076/
https://www.benchchem.com/product/b3044134#maleic-acid-d2-cas-number-and-supplier-information
https://www.benchchem.com/product/b3044134#maleic-acid-d2-cas-number-and-supplier-information
https://www.benchchem.com/product/b3044134#maleic-acid-d2-cas-number-and-supplier-information
https://www.benchchem.com/product/b3044134#maleic-acid-d2-cas-number-and-supplier-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3044134?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

